Cas no 23384-47-6 (2-Butanone, 4-(2-benzothiazolylthio)-)

• Product Name: 2-Butanone, 4-(2-benzothiazolylthio)-
• CAS No: 23384-47-6
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• CID: 5174903
• Update Time: 2025-06-11

2-Butanone, 4-(2-benzothiazolylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-benzothiazolylthio)-
• 4-(Benzo[d]thiazol-2-ylthio)butan-2-one

• Inchi： 1S/C11H11NOS2/c1-8(13)6-7-14-11-12-9-4-2-3-5-10(9)15-11/h2-5H,6-7H2,1H3
• InChI Key： LBYUNCCOGAIBCP-UHFFFAOYSA-N
• SMILES： CC(=O)CCSC1=NC2=CC=CC=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Butanone, 4-(2-benzothiazolylthio)-

Comprehensive Overview of 2-Butanone, 4-(2-benzothiazolylthio)- (CAS No. 23384-47-6): Properties, Applications, and Industry Insights

2-Butanone, 4-(2-benzothiazolylthio)-, identified by its CAS No. 23384-47-6, is a specialized organic compound that has garnered significant attention in industrial and research applications. This compound, often referred to by its systematic name or synonyms like 4-(Benzothiazol-2-ylthio)-2-butanone, belongs to the class of sulfur-containing ketones. Its unique molecular structure, combining a butanone backbone with a benzothiazole moiety, imparts distinct chemical properties that make it valuable in various sectors.

In recent years, the demand for high-performance chemical additives and specialty solvents has surged, driven by advancements in materials science and green chemistry. 2-Butanone, 4-(2-benzothiazolylthio)- has emerged as a compound of interest due to its potential as a crosslinking agent and stabilizer in polymer formulations. Researchers and manufacturers are increasingly exploring its role in enhancing the durability and thermal stability of synthetic materials, aligning with the global push for sustainable industrial solutions.

The compound's benzothiazole component is particularly noteworthy, as this heterocyclic structure is known for its electron-rich properties and ability to participate in diverse chemical reactions. This characteristic makes CAS No. 23384-47-6 a candidate for applications in organic synthesis and catalysis. Additionally, its solubility profile in common organic solvents has prompted investigations into its use as a reaction intermediate for pharmaceuticals and agrochemicals, though such applications require rigorous testing and regulatory approval.

From an environmental perspective, the biodegradability and ecological impact of 2-Butanone, 4-(2-benzothiazolylthio)- are subjects of ongoing research. With industries prioritizing eco-friendly alternatives, understanding the compound's lifecycle assessment is critical. Preliminary studies suggest that its sulfur content may influence its degradation pathways, warranting further study to ensure compliance with green chemistry principles.

In the context of market trends, the compound's niche applications have led to specialized supply chains. Suppliers and distributors of CAS No. 23384-47-6 often highlight its high purity grades and custom synthesis capabilities to meet the demands of research institutions and industrial clients. The compound's pricing and availability are influenced by factors such as raw material costs and regulatory frameworks governing sulfur-containing compounds.

For researchers working with 2-Butanone, 4-(2-benzothiazolylthio)-, handling and storage guidelines emphasize the importance of controlled environments to maintain its stability. Proper documentation of its physicochemical properties, including melting point, boiling point, and solubility, is essential for safe laboratory practices. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity and identity.

Looking ahead, the potential of CAS No. 23384-47-6 in emerging fields like advanced materials and renewable energy technologies is an area of active exploration. Its role in conductive polymers or energy storage systems could unlock new opportunities, provided that scalability and cost-effectiveness are addressed. Collaborative efforts between academia and industry will be pivotal in driving innovation around this versatile compound.

In summary, 2-Butanone, 4-(2-benzothiazolylthio)- represents a compelling example of how specialty chemicals can address complex challenges in modern science and industry. Its multifaceted applications, combined with the growing emphasis on sustainability and performance optimization, position it as a compound worthy of continued investigation and development.